molecular formula C12H24O5 B1627602 2,5,8,11,14-Pentaoxaheptadec-16-ene CAS No. 96220-75-6

2,5,8,11,14-Pentaoxaheptadec-16-ene

Cat. No.: B1627602
CAS No.: 96220-75-6
M. Wt: 248.32 g/mol
InChI Key: BTQIQWALSDQGNN-UHFFFAOYSA-N
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Description

2,5,8,11,14-Pentaoxaheptadec-16-ene is a useful research compound. Its molecular formula is C12H24O5 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

96220-75-6

Molecular Formula

C12H24O5

Molecular Weight

248.32 g/mol

IUPAC Name

3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]prop-1-ene

InChI

InChI=1S/C12H24O5/c1-3-4-14-7-8-16-11-12-17-10-9-15-6-5-13-2/h3H,1,4-12H2,2H3

InChI Key

BTQIQWALSDQGNN-UHFFFAOYSA-N

SMILES

COCCOCCOCCOCCOCC=C

Canonical SMILES

COCCOCCOCCOCCOCC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

An oven-dried 100 mL round bottom flask was charged with t-BuOK (13 mmol), dry THF (30 mL), purged with argon and cooled to 0° C. in an ice bath. Tetraethyleneglycol monomethyl ether (10 mmol) was then added dropwise to the solution and the reaction stirred at 0° C. for 1 h under argon. Allyl bromide (13 mmol) was added dropwise, and the solution was warmed to R.T. and allowed to stir for 24 h under argon. Deionized water (2 mL) was then added and the reaction stirred for 10 min. All liquid were then removed in vacuo and the residue redissolved in ethyl acetate (50 mL). The organic was washed three times with water (20 mL), dried over Na2SO4, filtered over Celite and then concentrated in vacuo to yield clear/light yellow oil (47%). 1HNMR (400 MHz, CDCl3): δ=5.90 (m, 1H), 5.23 (dd, 1H, 3JHHtrans=17.3 Hz, 2JHHgem=1.7 Hz), 5.15 (dd, 1H, 3JHH=10.4 Hz, 2JHHgem=1.5 Hz), 4.00 (dd, 2H, 3JHH=5.89 Hz, 4JHH=1.5 Hz), 3.65 (m, 12H), 3.59 (m, 2H), 3.53 (m, 2H), 3.36 (s 3H) ppm. 13CNMR (400 MHz, CDCl3): δ=134.8, 117.0, 72.2, 71.9, 70.6, 70.6, 70.6, 70.5, 69.4, 59.0 ppm. HRMS-ESI: Calculated [M+Na]+: 271.1516. found: 271.1516.
Quantity
13 mmol
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
10 mmol
Type
reactant
Reaction Step Two
Quantity
13 mmol
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Four
Name
Yield
47%

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